Cas no 39695-18-6 (Benzene,[(dodecyloxy)methyl]-)

• Product Name: Benzene,[(dodecyloxy)methyl]-
• CAS No: 39695-18-6
• MF: C₁₉H₃₂O
• MW: 276.456786155701
• CID: 321347
• PubChem ID: 251351
• Update Time: 2025-04-19

Benzene,[(dodecyloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(dodecyloxy)methyl]-
• dodecoxymethylbenzene
• 1-Benzyloxy-dodecan
• 1-PHENYLMETHOXYDODECANE
• benzyl dodecyl ether
• Benzyl-dodecyl-aether
• SCHEMBL7120703
• NSC-71651
• [(dodecyloxy)methyl]benzene
• 39695-18-6
• DTXSID20290901
• NCIOpen2_003646
• NSC71651

• Inchi： 1S/C19H32O/c1-2-3-4-5-6-7-8-9-10-14-17-20-18-19-15-12-11-13-16-19/h11-13,15-16H,2-10,14,17-18H2,1H3
• InChI Key： UZQPWASKVYDSRV-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 276.24500
• Monoisotopic Mass: 276.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 13
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 6.12410